![molecular formula C8H13NO2 B1399752 Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate CAS No. 63618-09-7](/img/structure/B1399752.png)
Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate
Overview
Description
Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate is a chemical compound with the molecular weight of 255.31 . It is also known as Ethyl 3-Boc-3-azabicyclo[3.1.0]hexane-1-carboxylate . The compound is stored at room temperature and is available in liquid form .
Synthesis Analysis
The synthesis of Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate has been reported in several studies. One approach involves the use of a catalytic, enantioselective C–H activation step . Another method employs direct oxidative cyclopropanation of maleimides with aryl methyl ketones in the presence of a copper catalyst .Molecular Structure Analysis
The InChI code for Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate is 1S/C13H21NO4/c1-5-17-10(15)13-6-9(13)7-14(8-13)11(16)18-12(2,3)4/h9H,5-8H2,1-4H3 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
The chemical reactions involving Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate have been studied. For instance, a palladium-catalyzed cyclopropanation of internal alkenes with N-tosylhydrazones has been presented . This reaction provides a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives in high yields and diastereoselectivities .Physical And Chemical Properties Analysis
Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate has a molecular weight of 255.31 . It is stored at room temperature and is available in liquid form .Scientific Research Applications
Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate: Scientific Research Applications
Pharmaceutical Intermediates: Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate is used in the synthesis of pharmaceutical intermediates. The compound’s structure allows for the stereoselective synthesis of either exo- or endo-isomers of 3-azabicyclo[3.1.0]hexanes, which are valuable in creating intermediates for various drugs .
Antiviral Medications: This compound plays a crucial role in the synthesis of antiviral medications, including boceprevir and PF-07321332, by serving as a component in their chemical structure .
Mu Opioid Receptor Antagonist: The compound is involved in the practical synthesis route to the mu opioid receptor antagonist CP-866,087, providing a wide spectrum of 3-azabicyclo hexane derivatives .
Catalysis Research: In catalysis research, Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate is used to develop innovative approaches that utilize intramolecular cyclopropanation of alpha-diazoacetates via Ru (II) catalysis .
Drug Design: The compound’s derivatives, 3-Azabicyclo[3.1.0]hexane (3-ABH) derivatives, are often present in molecules capable of acting on various biological targets and are actively used in drug design due to their versatility and reactivity .
Future Directions
The future directions for the research and development of Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate could involve improving the efficiency of the synthesis process . Additionally, given its role in the production of antiviral medications, further exploration of its potential applications in pharmaceuticals could be beneficial .
Mechanism of Action
Target of Action
Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate is a heterocyclic system often present in molecules capable of acting on various biological targets . It is actively used in drug design
Mode of Action
The mode of action of Ethyl 3-azabicyclo[31It is known that the compound is synthesized via modern synthetic approaches based on transition metal catalysis . These approaches include the synthesis of 3-azabicyclo[3.1.0]hexane (3-ABH) by three- and five-membered ring fusion, as well as numerous one-pot syntheses from acyclic precursors via tandem cyclizations .
Biochemical Pathways
The biochemical pathways affected by Ethyl 3-azabicyclo[31The compound is known to be part of various natural and synthetic biologically active compounds . These compounds are involved in a wide range of biochemical pathways, suggesting that Ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate may also interact with multiple biochemical pathways.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Ethyl 3-azabicyclo[31The compound’s molecular weight is 19166 , which may influence its bioavailability and pharmacokinetic properties.
Result of Action
The molecular and cellular effects of Ethyl 3-azabicyclo[31The compound is part of various natural and synthetic biologically active compounds , suggesting that it may have diverse molecular and cellular effects.
properties
IUPAC Name |
ethyl 3-azabicyclo[3.1.0]hexane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c1-2-11-7(10)8-3-6(8)4-9-5-8/h6,9H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYOYTSMQIIGIRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CC1CNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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